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Abstract
Norethisterone enanthate (NETE) is a long-acting, injectable progestin and a critical active

pharmaceutical ingredient (API) in contraception and hormone therapy. Its efficacy and

extended-release profile are intrinsically linked to its physicochemical characteristics,

particularly its high lipophilicity and poor aqueous solubility. This technical guide provides an in-

depth analysis of the core physicochemical properties and solubility profile of norethisterone
enanthate, supported by detailed experimental protocols for their determination. All

quantitative data is summarized for clarity, and key experimental workflows are visualized using

Graphviz diagrams.

Core Physicochemical Properties
Norethisterone enanthate is a synthetic estrane steroid and the C17β enanthate ester of

norethisterone.[1] It presents as a white to off-white or creamy white crystalline powder.[2][3][4]

A comprehensive summary of its fundamental physicochemical properties is presented in Table

1.

Table 1: Summary of Physicochemical Properties of Norethisterone Enanthate
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Property Value Source(s)

IUPAC Name

[(8R,9S,10R,13S,14S,17R)-17-

ethynyl-13-methyl-3-oxo-

1,2,6,7,8,9,10,11,12,14,15,16-

dodecahydrocyclopenta[a]phe

nanthren-17-yl] heptanoate

[5]

CAS Number 3836-23-5 [2][6]

Molecular Formula C₂₇H₃₈O₃ [3][5][6][7]

Molecular Weight 410.6 g/mol [5][7]

Appearance
White to off-white crystalline

powder
[2][3]

Melting Range 68-71 °C [6]

XLogP3 (logP) 6.0 [7]

Hydrogen Bond Donors 0 [7]

Hydrogen Bond Acceptors 3 [7]

Rotatable Bond Count 8 [7]

Specific Optical Rotation
-10.0° to -15.0° (in

dichloromethane)
[3]

Solubility Profile
The solubility of an API is a critical factor influencing its formulation, dissolution, and

bioavailability. As a steroid ester, norethisterone enanthate is characterized by its lipophilicity,

leading to poor solubility in aqueous media and high solubility in organic solvents. This property

is fundamental to its use in long-acting oily depot injections.[8][9]

Table 2: Solubility Data for Norethisterone Enanthate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://doi.usp.org/USPNF/USPNF_M99530_03_01.html
http://www.uspbpep.com/usp31/v31261/usp31nf26s1_c741.asp
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://doi.usp.org/USPNF/USPNF_M99530_03_01.html
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://doi.usp.org/USPNF/USPNF_M99530_03_01.html
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
http://www.uspbpep.com/usp31/v31261/usp31nf26s1_c741.asp
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://www.benchchem.com/product/b1679913?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jced.9b01129
https://www.slideshare.net/slideshow/thermogravimetry-analysis-tga-as-per-pcimpharm/207642706
https://www.benchchem.com/product/b1679913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Qualitative
Solubility

Quantitative
Solubility (at RT)

Source(s)

Water
Practically insoluble /

Poorly soluble
- [2][3][4]

Ethanol
Freely soluble /

Readily dissolves
82 mg/mL [2][3][4][10]

Methanol Freely soluble - [3][4]

Acetone Freely soluble - [3][4]

Dimethyl Sulfoxide

(DMSO)
Readily dissolves 82 mg/mL [2][10]

Dioxane Freely soluble - [4]

Ether Freely soluble - [4]

Light Petroleum Slightly soluble - [4]

Experimental Protocols
Accurate determination of physicochemical properties is essential for quality control and

formulation development.[11][12] The following sections detail standard methodologies for

characterizing key properties of norethisterone enanthate.

Determination of Melting Range (Capillary Method)
This protocol is based on the United States Pharmacopeia (USP) General Chapter <741>.[2][5]

[13] The melting range of a solid is the temperature range over which it transitions from a solid

to a liquid. For a pure crystalline solid, this range is typically narrow.[14][15]

Apparatus:

Melting point apparatus (e.g., heated metal block or oil bath).[15]

Glass capillary tubes (0.8–1.2 mm internal diameter).[13]

Accurate thermometer, calibrated with USP Melting Point Reference Standards.[2]
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Procedure:

Sample Preparation: Finely powder the dry norethisterone enanthate sample.

Capillary Loading: Charge the capillary tube with the powdered sample to form a tightly

packed column of 2.5–3.5 mm in height.[13]

Heating: Place the capillary in the melting point apparatus. Heat the apparatus until the

temperature is approximately 10°C below the expected melting point.

Measurement: Reduce the heating rate to approximately 1°C per minute.[13]

Record: Record the temperature at which the substance is first observed to collapse or form

a visible liquid (onset) and the temperature at which it is completely melted (clear point). This

range is the melting range.[13]
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Sample Preparation

Measurement (USP <741>)

Result

Dry and finely powder
Norethisterone Enanthate

Load into capillary tube
(2.5-3.5 mm height)

Place capillary in
melting point apparatus

Heat rapidly to ~10°C
below expected M.P.

Reduce heating rate
to ~1°C/min

Observe and record
onset of melting

Record temperature of
complete melting (clear point)

Melting Range
(Onset to Clear Point)
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Preparation

Experiment (OECD 107)

Calculation

Pre-saturate n-Octanol
and Water

Prepare stock solution of
NETE in n-Octanol

Combine phases in
defined volume ratio

Shake at constant temp
to reach equilibrium

Separate phases via
centrifugation

Analyze NETE concentration
in each phase (e.g., HPLC)

Calculate P = [Co] / [Cw]

Report as logP

 

Add excess solid NETE
to known volume of solvent

Seal and agitate at
constant temperature

(e.g., 24-48h)

Confirm presence of
undissolved solid

Separate solid from
saturated solution
(Filter/Centrifuge)

Quantify NETE concentration
in clear solution

(e.g., HPLC)

Report solubility
(e.g., in mg/mL)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. enfo.hu [enfo.hu]

2. uspbpep.com [uspbpep.com]

3. oecd.org [oecd.org]

4. enamine.net [enamine.net]

5. â�©741â�ª Melting Range or Temperature [doi.usp.org]

6. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

7. bioassaysys.com [bioassaysys.com]

8. pubs.acs.org [pubs.acs.org]

9. THERMOGRAVIMETRY ANALYSIS [TGA] AS PER PCI[M.PHARM] | PPTX
[slideshare.net]

10. drugfuture.com [drugfuture.com]

11. acri.gov.tw [acri.gov.tw]

12. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

13. thinksrs.com [thinksrs.com]

14. chm.uri.edu [chm.uri.edu]

15. chem.ucalgary.ca [chem.ucalgary.ca]

To cite this document: BenchChem. [Norethisterone Enanthate: A Technical Guide to
Physicochemical Properties and Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679913#norethisterone-enanthate-physicochemical-
properties-and-solubility]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1679913?utm_src=pdf-custom-synthesis
https://www.enfo.hu/sites/default/files/A08web1992.pdf
http://www.uspbpep.com/usp31/v31261/usp31nf26s1_c741.asp
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://doi.usp.org/USPNF/USPNF_M99530_03_01.html
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://pubs.acs.org/doi/10.1021/acs.jced.9b01129
https://www.slideshare.net/slideshow/thermogravimetry-analysis-tga-as-per-pcimpharm/207642706
https://www.slideshare.net/slideshow/thermogravimetry-analysis-tga-as-per-pcimpharm/207642706
https://www.drugfuture.com/Pharmacopoeia/usp35/PDF/0322-0324%20%5B741%5D%20MELTING%20RANGE%20OR%20TEMPERATURE.pdf
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://ps.tbzmed.ac.ir/Inpress/ps-40027.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MP_Protocols.pdf
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1679913#norethisterone-enanthate-physicochemical-properties-and-solubility
https://www.benchchem.com/product/b1679913#norethisterone-enanthate-physicochemical-properties-and-solubility
https://www.benchchem.com/product/b1679913#norethisterone-enanthate-physicochemical-properties-and-solubility
https://www.benchchem.com/product/b1679913#norethisterone-enanthate-physicochemical-properties-and-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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